Cas no 496776-67-1 (N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide
• CAS No: 496776-67-1
• MF: C₂₀H₂₂N₂O₇S
• MW: 434.462884426117
• CID: 6241197
• PubChem ID: 1540790
• Update Time: 2025-06-08

N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide
• AB00685910-01
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-methoxy-5-(morpholine-4-sulfonyl)benzamide
• N-(1,3-benzodioxol-5-ylmethyl)-2-methoxy-5-morpholin-4-ylsulfonylbenzamide
• 496776-67-1
• F1346-0061
• AKOS000806475
• SR-01000263948-1
• SR-01000263948
• N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-methoxy-5-(morpholinosulfonyl)benzamide

• Inchi： 1S/C20H22N2O7S/c1-26-17-5-3-15(30(24,25)22-6-8-27-9-7-22)11-16(17)20(23)21-12-14-2-4-18-19(10-14)29-13-28-18/h2-5,10-11H,6-9,12-13H2,1H3,(H,21,23)
• InChI Key： MDMQCCKPZMYDDQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NCC2=CC=C3C(=C2)OCO3)=O)C=1)OC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 434.11477222g/mol
• Monoisotopic Mass: 434.11477222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide

Comprehensive Overview of N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide (CAS No. 496776-67-1)

N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide, identified by its CAS No. 496776-67-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzodioxole moiety with a morpholine sulfonyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for small molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide aligns with this trend, as its sulfonamide and methoxy functional groups are known to interact with various biological targets. This has led to increased searches for "morpholine sulfonyl derivatives in drug design" and "benzodioxole-based bioactive compounds" across scientific databases and AI-driven platforms.

The compound's synthetic pathway and purity optimization are critical topics in organic chemistry forums. Many researchers seek information on "efficient synthesis of CAS 496776-67-1" or "analytical methods for benzamide derivatives," reflecting the growing need for scalable and reproducible protocols. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to characterize this compound, ensuring its suitability for further studies.

From a commercial perspective, N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide is often listed under categories like "research chemicals" or "pharmaceutical intermediates." Suppliers and manufacturers emphasize its role in developing kinase inhibitors or GPCR modulators, which are hot topics in oncology and neurology research. The compound's molecular weight (approximately 404.42 g/mol) and solubility profile also make it a candidate for formulation studies.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While CAS 496776-67-1 is not classified as hazardous, researchers are advised to adhere to Good Laboratory Practices (GLP) and REACH compliance standards. Searches for "green chemistry approaches for sulfonamide synthesis" highlight the industry's shift toward sustainable methodologies.

In summary, N-(2H-1,3-benzodioxol-5-yl)methyl-2-methoxy-5-(morpholine-4-sulfonyl)benzamide represents a versatile scaffold with broad applicability in medicinal chemistry. Its structural complexity and bioactive potential continue to inspire innovation, making it a focal point for both academic and industrial research. As the scientific community explores its mechanistic insights and derivative libraries, this compound is poised to contribute significantly to next-generation therapeutics.